Cas no 2171585-90-1 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-3-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-3-yl}acetic acid
• CAS No: 2171585-90-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5831610
• PubChem ID: 165545975
• Update Time: 2025-06-09

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-3-yl}acetic acid
• 2171585-90-1
• EN300-1517970
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]piperidin-3-yl}acetic acid

• Inchi： 1S/C28H34N2O5/c1-3-18(2)26(27(33)30-14-8-9-19(16-30)15-25(31)32)29-28(34)35-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,18-19,24,26H,3,8-9,14-17H2,1-2H3,(H,29,34)(H,31,32)
• InChI Key： VWVPJLZDQDQTAQ-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-3-yl}acetic acid

Comprehensive Analysis of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-3-yl}acetic acid (CAS No. 2171585-90-1)

The compound 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-3-yl}acetic acid (CAS No. 2171585-90-1) is a highly specialized peptide derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a piperidine-acetic acid backbone, makes it a valuable intermediate in the development of novel therapeutics. Researchers are increasingly focusing on this compound due to its potential role in drug discovery and bioconjugation strategies.

In recent years, the demand for Fmoc-protected amino acids and their derivatives has surged, driven by advancements in peptide-based drug design. The 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-3-yl}acetic acid stands out due to its compatibility with solid-phase peptide synthesis (SPPS), a technique widely used in biotechnology and medicinal chemistry. This compound’s ability to facilitate selective amide bond formation and side-chain modifications has made it a topic of interest in academic and industrial labs alike.

One of the key advantages of this compound is its stability under standard synthesis conditions, which is critical for high-throughput screening and combinatorial chemistry. The Fmoc group provides excellent protection for the amino functionality, while the piperidine ring enhances the molecule’s conformational flexibility. These properties are particularly relevant in the context of targeted drug delivery and enzyme inhibition studies, where precise molecular interactions are essential.

From a structural-activity relationship (SAR) perspective, the 3-methylpentanoyl moiety in 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-3-yl}acetic acid contributes to its lipophilicity, influencing its bioavailability and membrane permeability. This characteristic aligns with current trends in small-molecule drug development, where optimizing ADME (absorption, distribution, metabolism, and excretion) properties is a priority. Researchers are also exploring its potential in proteolysis-targeting chimeras (PROTACs), a cutting-edge approach in degradation therapy.

The synthesis and application of CAS No. 2171585-90-1 are frequently discussed in the context of green chemistry and sustainable manufacturing. With growing emphasis on environmentally friendly reagents, this compound’s compatibility with water-soluble solvents and low-toxicity catalysts makes it an attractive candidate for scale-up processes. Additionally, its role in peptide mimetics and scaffold diversification has garnered attention in personalized medicine research.

In summary, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-3-yl}acetic acid represents a versatile tool for modern chemical biology and therapeutic innovation. Its combination of structural robustness and functional adaptability positions it as a key player in addressing challenges such as drug resistance and selective targeting. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in next-generation pharmaceutical development.